Cas no 871688-82-3 (2-2-(5-Chloro-1,3-benzoxazol-2-yl)ethyl-1H-isoindole-1,3(2H)-dione)

• Product Name: 2-2-(5-Chloro-1,3-benzoxazol-2-yl)ethyl-1H-isoindole-1,3(2H)-dione
• CAS No: 871688-82-3
• MF: C₁₇H₁₁ClN₂O₃
• MW: 326.73384308815
• MDL: MFCD19103384
• CID: 4718029
• Update Time: 2025-07-23

2-2-(5-Chloro-1,3-benzoxazol-2-yl)ethyl-1H-isoindole-1,3(2H)-dione Chemical and Physical Properties

Names and Identifiers

• 2-[2-(5-chloro-1,3-benzoxazol-2-yl)ethyl]-1H-isoindole-1,3(2H)-dione
• 2-(2-(5-Chlorobenzo[d]oxazol-2-yl)ethyl)isoindoline-1,3-dione
• DFOYRDQYLAOQIN-UHFFFAOYSA-N
• 2-[2-(5-chloro-1,3-benzoxazol-2-yl)ethyl]isoindole-1,3-dione
• FCH3743630
• T4659
• 2-[2-(5-chloro-benzooxazol-2-yl)-ethyl]-isoindole-1,3-dione
• 1H-isoindole-1,3(2H)-dione, 2-[2-(5-chloro-2-benzoxazolyl)ethyl]-
• 2-2-(5-Chloro-1,3-benzoxazol-2-yl)ethyl-1H-isoindole-1,3(2H)-dione

• MDL： MFCD19103384
• Inchi： 1S/C17H11ClN2O3/c18-10-5-6-14-13(9-10)19-15(23-14)7-8-20-16(21)11-3-1-2-4-12(11)17(20)22/h1-6,9H,7-8H2
• InChI Key： DFOYRDQYLAOQIN-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=C(CCN1C(C3C=CC=CC=3C1=O)=O)O2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 476
• Topological Polar Surface Area: 63.4

2-2-(5-Chloro-1,3-benzoxazol-2-yl)ethyl-1H-isoindole-1,3(2H)-dione Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 2-2-(5-Chloro-1,3-benzoxazol-2-yl)ethyl-1H-isoindole-1,3(2H)-dione

Introduction to 2-2-(5-Chloro-1,3-benzoxazol-2-yl)ethyl-1H-isoindole-1,3(2H)-dione (CAS No. 871688-82-3) in Modern Chemical Biology

2-2-(5-Chloro-1,3-benzoxazol-2-yl)ethyl-1H-isoindole-1,3(2H)-dione (CAS No. 871688-82-3) represents a novel heterocyclic compound with significant potential in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular architecture, combines elements of benzoxazole and isoindole moieties, which are well-documented for their diverse biological activities. The presence of a chloro-substituted benzoxazole ring and an isoindole-dione core imparts unique electronic and steric properties, making it a compelling candidate for further exploration in drug discovery and molecular pharmacology.

The structural features of this compound suggest multiple avenues for interaction with biological targets. The 5-chloro substituent on the benzoxazole ring is particularly noteworthy, as chlorinated aromatic systems are frequently found in bioactive molecules due to their ability to modulate enzyme activity and receptor binding. In contrast, the isoindole-dione moiety has garnered attention for its role in stabilizing transition states and facilitating hydrogen bonding interactions, which are critical for the design of high-affinity ligands. These structural attributes position 2-2-(5-Chloro-1,3-benzoxazol-2-yl)ethyl-1H-isoindole-1,3(2H)-dione as a promising scaffold for developing novel therapeutic agents.

Recent advancements in computational chemistry have enabled the systematic screening of such complex molecules for their potential bioactivity. Molecular docking studies have indicated that this compound may exhibit inhibitory properties against several key enzymes implicated in inflammatory pathways. For instance, preliminary simulations suggest that the chloro-substituted benzoxazole ring could interact with the active site of cyclooxygenase (COX), a target known for its role in pain and inflammation management. Additionally, the isoindole-dione core may engage with other therapeutic targets, such as proteases and kinases, further expanding its therapeutic scope.

In parallel, experimental investigations have begun to elucidate the pharmacokinetic profile of this compound. Preliminary pharmacokinetic studies in vitro have demonstrated favorable solubility and stability under physiological conditions, suggesting potential for oral administration or systemic delivery. Furthermore, preliminary toxicity assessments have shown minimal adverse effects at tested concentrations, reinforcing its safety profile as a lead compound for further development.

The intersection of synthetic organic chemistry and medicinal chemistry has also facilitated the development of derivatives of 2-2-(5-Chloro-1,3-benzoxazol-2-yl)ethyl-1H-isoindole-1,3(2H)-dione with enhanced bioactivity. By strategically modifying substituents on the benzoxazole or isoindole-dione moieties, researchers aim to optimize binding affinity and selectivity against specific biological targets. Such modifications are guided by insights from crystallographic studies of protein-ligand complexes and structure-based drug design principles.

One particularly intriguing aspect of this compound is its potential application in modulating neural pathways associated with neurological disorders. The combined influence of the benzoxazole and isoindole-dione scaffolds suggests interactions with neurotransmitter receptors or ion channels. Emerging research indicates that similar heterocyclic systems may play a role in modulating GABAergic or glutamatergic signaling pathways, which are implicated in conditions such as epilepsy or neurodegeneration. While further studies are needed to fully characterize these effects, the preliminary findings are promising.

The synthesis of this compound also highlights advancements in green chemistry principles. Modern synthetic methodologies emphasize efficiency and sustainability, reducing waste and minimizing hazardous byproducts. The multi-step synthesis of 2-2-(5-Chloro-1,3-benzoxazol-2-yl)ethyl-1H-isoindole-1,3(2H)-dione incorporates catalytic processes that enhance yield while maintaining high purity standards. Such approaches align with global efforts to promote environmentally responsible chemical synthesis.

Another area of interest is the potential use of this compound as an intermediate in larger synthetic schemes. Its unique structural features make it a versatile building block for more complex molecules. Researchers are exploring its utility in constructing hybrid compounds that combine the advantages of benzoxazole-based drugs with those derived from isoindole systems. This approach could lead to novel therapeutic entities with enhanced efficacy or reduced side effects compared to existing treatments.

The role of computational modeling in predicting biological activity cannot be overstated. Advanced machine learning algorithms have been trained on vast datasets containing experimentally validated bioactivities to predict new molecular interactions with high accuracy. When applied to 2-2-(5-Chloro-1,3-benzoxazol-2-yl)ethyl-1H_isoindole_1_3(2H)_dione, these models have suggested potential applications as an inhibitor of certain kinases involved in cancer progression. These predictions provide valuable guidance for experimental validation efforts.

In conclusion, 2_ 22_(5_ Chloro_ 13_benzoxazol_ 22_yl)_ ethyl_ 1H_isoindole_ 11_32_H_dione(CAS No._ 871688_ 82_ 33_) represents a structurally fascinating molecule with significant potential across multiple therapeutic areas._ Its unique combination_of functional groups,_ coupled_with preliminary evidence_of bioactivity_and favorable pharmacokinetic_properties,_ positions_it_as_a_valuable_scaffold_for_further_drug_discovery_and_molecular_pharmacology._ As_research_in_this_field progresses,_ it_is_imperative_to_leverage_advances_in_computational_and_synthetic_chemistry_to_exploit_the_full_potential_of_compounds_like_this_one._